Cas no 928064-01-1 (N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine)

N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine is a fluorinated Schiff base derivative characterized by its trifluoromethyl and fluoro substituents, which enhance its reactivity and stability in synthetic applications. The presence of electron-withdrawing groups on the aromatic ring contributes to its utility as an intermediate in organofluorine chemistry, particularly in the synthesis of agrochemicals and pharmaceuticals. Its structural features facilitate selective transformations, such as nucleophilic additions or cyclizations, while the hydroxylamine moiety offers potential for further functionalization. This compound is valued for its precise reactivity profile and compatibility with diverse reaction conditions, making it a versatile building block in advanced chemical synthesis.
N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine structure
928064-01-1 structure
Product name:N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine
CAS No:928064-01-1
MF:C8H5F4NO
MW:207.125015974045
MDL:MFCD24185507
CID:5229508

N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-fluoro-5-(trifluoromethyl)-, oxime
    • N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine
    • MDL: MFCD24185507
    • Inchi: 1S/C8H5F4NO/c9-7-2-5(4-13-14)1-6(3-7)8(10,11)12/h1-4,14H
    • InChI Key: WVOOEBBAVIKAEV-UHFFFAOYSA-N
    • SMILES: C(=NO)C1=CC(C(F)(F)F)=CC(F)=C1

N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-248401-0.25g
N-{[3-fluoro-5-(trifluoromethyl)phenyl]methylidene}hydroxylamine
928064-01-1 95%
0.25g
$92.0 2023-09-15
Enamine
EN300-248401-1.0g
N-{[3-fluoro-5-(trifluoromethyl)phenyl]methylidene}hydroxylamine
928064-01-1 95%
1.0g
$256.0 2023-02-20
Enamine
EN300-248401-10.0g
N-{[3-fluoro-5-(trifluoromethyl)phenyl]methylidene}hydroxylamine
928064-01-1 95%
10.0g
$1101.0 2023-02-20
Enamine
EN300-3498225-10.0g
N-{[3-fluoro-5-(trifluoromethyl)phenyl]methylidene}hydroxylamine
928064-01-1 95.0%
10.0g
$1101.0 2025-03-18
Aaron
AR028FQM-50mg
N-{[3-fluoro-5-(trifluoromethyl)phenyl]methylidene}hydroxylamine
928064-01-1 95%
50mg
$83.00 2025-02-16
Aaron
AR028FQM-10g
N-{[3-fluoro-5-(trifluoromethyl)phenyl]methylidene}hydroxylamine
928064-01-1 95%
10g
$1539.00 2023-12-15
Aaron
AR028FQM-100mg
N-{[3-fluoro-5-(trifluoromethyl)phenyl]methylidene}hydroxylamine
928064-01-1 95%
100mg
$116.00 2025-02-16
Aaron
AR028FQM-2.5g
N-{[3-fluoro-5-(trifluoromethyl)phenyl]methylidene}hydroxylamine
928064-01-1 95%
2.5g
$717.00 2023-12-15
Enamine
EN300-248401-5g
N-{[3-fluoro-5-(trifluoromethyl)phenyl]methylidene}hydroxylamine
928064-01-1 95%
5g
$743.0 2023-09-15
Aaron
AR028FQM-250mg
N-{[3-fluoro-5-(trifluoromethyl)phenyl]methylidene}hydroxylamine
928064-01-1 95%
250mg
$152.00 2025-02-16

N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine Related Literature

Additional information on N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine

N-{3-Fluoro-5-(Trifluoromethyl)Phenylmethylidene}Hydroxylamine: A Comprehensive Overview

The compound with CAS No. 928064-01-1, known as N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a hydroxylamine group with a substituted phenylmethylidene moiety. The presence of fluorine and trifluoromethyl groups introduces interesting electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its ability to act as a precursor for the synthesis of conjugated polymers, which are widely used in light-emitting diodes (LEDs) and photovoltaic devices. The fluorinated substituents in the molecule enhance its stability under harsh conditions, making it an ideal candidate for high-performance electronic applications.

In addition to its material science applications, this compound has also been investigated for its role in medicinal chemistry. The hydroxylamine group is known for its ability to participate in various bioactive interactions, and the fluorinated phenyl ring provides additional functionality. Recent research has focused on its potential as a lead compound for drug discovery, particularly in the development of kinase inhibitors. The trifluoromethyl group has been shown to improve pharmacokinetic properties, such as solubility and bioavailability, making it a promising candidate for therapeutic applications.

The synthesis of N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the phenylmethylidene intermediate and subsequent reaction with hydroxylamine derivatives. Recent advancements in catalysis have enabled higher yields and improved purity, making this compound more accessible for large-scale production.

From an environmental perspective, the compound has been studied for its biodegradability and eco-friendly properties. Initial findings suggest that it exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its use in sustainable chemical processes. However, further research is required to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, N-{3-fluoro-5-(trifluoromethyl)phenylmethylidene}hydroxylamine (CAS No. 928064-01-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and application research, positions it as a key molecule for future innovations in materials science, medicinal chemistry, and sustainable chemical processes.

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